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Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate solvent is a critical decision that can significantly impact experimental outcomes

and product formulations. This guide provides a comprehensive comparative study of

methoxypropanol against other common glycol ethers, offering objective data on

performance, physicochemical properties, and toxicological profiles to inform your selection

process.

Glycol ethers are a broad class of organic solvents prized for their unique combination of ether

and alcohol functionalities, lending them miscibility with both aqueous and organic phases.[1]

[2] They are categorized into two main families: the E-series, derived from ethylene glycol, and

the P-series, derived from propylene glycol.[1][3] Methoxypropanol, also known as propylene

glycol methyl ether (PGME), is a prominent member of the P-series.[4] This guide will delve

into a comparative analysis of methoxypropanol, highlighting its performance characteristics

and toxicological advantages over other glycol ethers, particularly those in the E-series.

Physicochemical Properties: A Tabular Comparison
The selection of a solvent often begins with a thorough evaluation of its physical and chemical

properties. Key parameters such as boiling point, evaporation rate, and flash point are critical

for process design, application performance, and safety. The following table summarizes these

properties for methoxypropanol and a selection of other common glycol ethers.
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Glycol
Ether

CAS
Number

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Flash Point
(°C)

Evaporation
Rate (n-
BuAc = 1.0)

Methoxyprop

anol (PGME)
107-98-2 90.12 120 31 0.75

Ethylene

Glycol Methyl

Ether

(EGME)

109-86-4 76.09 125 42 0.6

Ethylene

Glycol Ethyl

Ether (EGEE)

110-80-5 90.12 135 44 0.3

Ethylene

Glycol Butyl

Ether (EGBE)

111-76-2 118.17 171 67 0.08

Dipropylene

Glycol Methyl

Ether

(DPGME)

34590-94-8 148.20 190 85 0.03

Performance Characteristics
Beyond fundamental physicochemical properties, the performance of a glycol ether in a

specific application is paramount. Methoxypropanol exhibits a range of desirable

characteristics that make it a versatile and effective solvent in numerous industries.

Solvency Power
The ability of a solvent to dissolve a solute is a primary performance indicator.

Methoxypropanol is an excellent solvent for a wide variety of resins, including acrylics,

epoxies, alkyds, polyesters, nitrocellulose, and polyurethanes.[5] Its solvency power makes it

highly effective in coatings, inks, and cleaning formulations.[6][7]

Evaporation Rate and Drying Time
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Methoxypropanol is the fastest evaporating solvent in the glycol ether family.[4][5] This

property is particularly advantageous in applications requiring quick drying times, such as in

printing inks and some coating systems.[8] The controlled evaporation of glycol ethers is crucial

for preventing defects like cracking or uneven finishes in paints and coatings.[8]

Viscosity and Flow
In coating formulations, methoxypropanol can effectively reduce viscosity, which is particularly

beneficial in high-solids acrylic and epoxy systems.[5][6] Glycol ethers, in general, improve the

flow and leveling of paints, resulting in a smoother, more uniform finish.[8]

Coupling Agent
The amphiphilic nature of glycol ethers, having both a hydrophilic and a hydrophobic end,

allows them to act as excellent coupling agents, enabling the mixing of otherwise immiscible

components, such as oil and water.[1] Methoxypropanol's high water solubility makes it an

effective coupling agent in a wide range of solvent systems, including household and industrial

cleaners.[3]

Toxicological Profile: A Key Differentiator
A critical aspect of solvent selection in the pharmaceutical and research sectors is the

toxicological profile. Here, methoxypropanol and other P-series glycol ethers offer a

significant advantage over their E-series counterparts.

Historically, certain E-series glycol ethers, such as ethylene glycol methyl ether (EGME) and

ethylene glycol ethyl ether (EGEE), have been linked to reproductive and developmental

toxicity.[8][9] This toxicity is primarily due to their metabolism into toxic alkoxyacetic acids.[10]

In contrast, P-series glycol ethers like methoxypropanol are generally considered to have

lower toxicity because they are metabolized via a different pathway.[11] Methoxypropanol, for

instance, is primarily metabolized to propylene glycol, a substance with a much lower toxicity

profile.

The following table provides a summary of acute oral toxicity data (LD50 in rats) for several

glycol ethers, illustrating the generally lower toxicity of P-series glycol ethers.
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Glycol Ether Series
Acute Oral LD50 (rat,
mg/kg)

Methoxypropanol (PGME) P-Series 5200 - 7500

Ethylene Glycol Methyl Ether

(EGME)
E-Series 2460

Ethylene Glycol Ethyl Ether

(EGEE)
E-Series 3460

Ethylene Glycol Butyl Ether

(EGBE)
E-Series 470

Dipropylene Glycol Methyl

Ether (DPGME)
P-Series 5220

Experimental Protocols
To ensure the reliability and reproducibility of the data presented, standardized experimental

methodologies are employed. Below are summaries of key experimental protocols for

evaluating the performance and toxicity of glycol ethers.

Performance Evaluation
Evaporation Rate (ASTM D3539): This standard test method determines the evaporation rate

of volatile liquids using a Shell thin-film evaporometer.[8][9][10][12][13] A known volume of the

solvent is spread on a filter paper suspended from a balance in a controlled environment.[12]

Dried air is passed through the cabinet at a specific rate, and the weight loss of the solvent is

recorded over time to determine the evaporation rate relative to a standard (n-butyl acetate).

[12]

Solvency Power (Kauri-Butanol Value - ASTM D1133): This test method measures the relative

solvent power of hydrocarbon solvents.[4][6][7][14][15] It involves titrating a standard solution of

kauri gum in n-butanol with the solvent being tested until a defined turbidity is reached.[7] A

higher volume of solvent required to reach the endpoint indicates lower solvency power, and

thus a lower Kauri-Butanol (Kb) value.[15]
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Toxicological Assessment
Acute Oral Toxicity (OECD Test Guideline 401 - Historical): This guideline, now deleted and

replaced by alternative methods, was used to determine the median lethal dose (LD50) of a

substance.[1][5][16][17] It involved administering a single oral dose of the test substance to

groups of animals at various dose levels and observing mortality over a set period.[5]

Reproduction/Developmental Toxicity Screening Test (OECD Test Guideline 421): This

screening test provides information on the potential effects of a substance on reproductive

performance and fetal development.[18][19][20][21][22] The test substance is administered to

male and female rodents before and during mating, and to females during gestation and

lactation.[20] Endpoints evaluated include fertility, gestation length, litter size, and pup viability

and growth.[19]

Visualizing the Metabolic Pathway of Glycol Ethers
The difference in toxicity between E-series and P-series glycol ethers can be attributed to their

distinct metabolic pathways. The following diagram illustrates this crucial difference.

E-Series Glycol Ethers (e.g., EGME)

P-Series Glycol Ethers (e.g., Methoxypropanol)

Ethylene Glycol 
 Methyl Ether (EGME)

Methoxyacetic Acid 
 (Toxic Metabolite)

Alcohol Dehydrogenase Toxicity

Reproductive & 
 Developmental Toxicity

Methoxypropanol 
 (PGME)

Propylene Glycol 
 (Less Toxic)

Metabolism ExcretedFurther Metabolism

Click to download full resolution via product page

Caption: Metabolic pathways of E-series vs. P-series glycol ethers.
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Methoxypropanol (PGME) stands out as a versatile and safer alternative to many other glycol

ethers, particularly those in the E-series. Its favorable combination of strong solvency, rapid

evaporation rate, and a significantly better toxicological profile makes it an excellent choice for

a wide range of applications in research, pharmaceuticals, and various industrial processes.

For professionals in fields where performance and safety are paramount, a thorough

understanding of these comparative data is essential for making informed solvent selection

decisions. Methoxypropanol's properties support the trend towards greener and more

sustainable chemical formulations without compromising performance.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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